Cas no 951888-73-6 (2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene)

2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene is a halogenated organic compound featuring both chloro and fluoro substituents on its aromatic ring, along with a reactive allylic chloride group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing substituents enhances its reactivity in cross-coupling and nucleophilic substitution reactions, enabling precise functionalization. Its stability under controlled conditions ensures reliable handling in industrial processes. The compound’s distinct substitution pattern offers selectivity advantages in constructing complex molecular architectures, making it valuable for targeted synthesis in medicinal and material chemistry research. Proper storage and handling are recommended due to its reactive functional groups.

2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene structure

951888-73-6 structure

Product Name:2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene

CAS No:951888-73-6

MF:C₉H₇Cl₂F

MW:205.056284189224

CID:4722319

Update Time:2025-06-14

2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE
- FCH1385298
- 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene
- Inchi： 1S/C9H7Cl2F/c1-6(10)2-7-3-8(11)5-9(12)4-7/h3-5H,1-2H2
- InChI Key： DGSXVQMOJARYMB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)CC(=C)Cl)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Topological Polar Surface Area: 0

2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	200187-1g	2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene	951888-73-6	97%	1g	￡303.00	2022-03-01
Fluorochem	200187-25g	2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene	951888-73-6	97%	25g	￡2053.00	2022-03-01
Fluorochem	200187-5g	2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene	951888-73-6	97%	5g	￡1018.00	2022-03-01
TRC	C084815-250mg	2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene	951888-73-6		250mg	$ 365.00	2022-06-06
TRC	C084815-500mg	2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene	951888-73-6		500mg	$ 605.00	2022-06-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene

Research Briefing on 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene (CAS: 951888-73-6) in Chemical Biomedicine

The compound 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene (CAS: 951888-73-6) has recently garnered significant attention in the field of chemical biomedicine due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the presence of chloro and fluoro substituents, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the synthetic routes to 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for large-scale production, which is essential for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene exhibits moderate inhibitory effects on specific kinase targets implicated in inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 1.2 µM against a key kinase, suggesting its potential as a lead compound for anti-inflammatory drug development. However, further optimization is required to improve its selectivity and potency.

Another area of interest is the compound's potential role in oncology. Research conducted at a leading pharmaceutical institute (2024) explored its interactions with cancer cell lines, revealing that it induces apoptosis in certain types of leukemia cells. The mechanism appears to involve the disruption of mitochondrial membrane potential, as evidenced by flow cytometry and Western blot analyses. These findings, while preliminary, warrant further investigation in animal models.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, need to be addressed to enhance its drug-like characteristics. Recent computational studies have proposed structural modifications to improve these properties, as reported in a 2024 issue of Molecular Pharmaceutics. These modifications include the introduction of hydrophilic groups to enhance solubility without compromising activity.

In conclusion, 2-Chloro-3-(3-chloro-5-fluorophenyl)-1-propene (CAS: 951888-73-6) represents a versatile scaffold with potential applications in multiple therapeutic areas. Ongoing research aims to refine its synthesis, elucidate its mechanism of action, and optimize its pharmacological profile. The compound's development trajectory underscores the importance of interdisciplinary collaboration in advancing chemical biomedicine.